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Compound of Interest

Compound Name: BS2G Crosslinker disodium

Cat. No.: B12508971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the water-solubility of BS2G

(Bis[sulfosuccinimidyl] glutarate) disodium salt, a homobifunctional, amine-reactive crosslinker.

A thorough understanding of its solubility is critical for the successful design and execution of

experiments in protein crosslinking, antibody-drug conjugation, and other bioconjugation

applications.

Core Properties of BS2G Disodium Salt
BS2G disodium salt is a sulfonated N-hydroxysuccinimide (NHS) ester. The presence of the

sulfonate groups on the NHS rings significantly increases its hydrophilicity compared to its non-

sulfonated analog, DSG (Disuccinimidyl glutarate), rendering it soluble in aqueous solutions

and allowing for crosslinking reactions to be performed in aqueous buffers without the need for

organic solvents.[1] This property is advantageous as it minimizes the potential for solvent-

induced denaturation of protein samples.

Quantitative Solubility Data
While qualitatively described as "water-soluble," precise quantitative data for the solubility limit

of BS2G disodium salt is not extensively published in peer-reviewed literature. However,

information from manufacturer technical data sheets and protocols provides valuable insights

into its practical solubility.
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Parameter Value Source / Remarks

Solubility in Water Up to 10 mM

A Certificate of Analysis

specifies that a 10 mM solution

in water should be clear and

free of insolubles.[2] Another

source also states its solubility

is up to 10 mM.[3]

Concentration in Protocol 50 mM

A crosslinking protocol

describes the preparation of a

50 mM solution by dissolving

10 mg of BS2G in 350 µL of

sodium phosphate buffer. This

indicates that solubility is at

least 50 mM under these

specific conditions.

General Solubility of Sulfo-

NHS Esters
5 to 10 mg/mL

This is a general

approximation for Sulfo-NHS

esters in aqueous solutions.

Note: The solubility of BS2G disodium salt can be influenced by factors such as pH, buffer

composition, and temperature. It is recommended to prepare solutions fresh for each use due

to the susceptibility of the NHS ester to hydrolysis in aqueous environments.

Experimental Protocol: Determining Aqueous
Solubility of BS2G Disodium Salt (Shake-Flask
Method)
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound. The following protocol is a generalized procedure that can be adapted

for BS2G disodium salt.

Materials:

BS2G disodium salt

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://documents.thermofisher.com/TFS-Assets/LSG/certificate/Certificates%20of%20Analysis/OF188539_21610.pdf
https://www.labx.com/item/bs2g-d0-bis-sulfosuccinimidyl-glutarate-d0/DIS-150375-21610
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12508971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-purity water (e.g., Milli-Q or equivalent)

Appropriate buffer (e.g., phosphate-buffered saline, pH 7.4)

Vials with screw caps

Orbital shaker or vortex mixer

Centrifuge

Syringe filters (0.22 µm, chemically inert)

Analytical balance

UV-Vis spectrophotometer or HPLC system

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of BS2G disodium salt to a

known volume of water or buffer in a sealed vial. The presence of undissolved solid is

essential to ensure equilibrium is reached from a state of supersaturation.

Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) using an orbital shaker

for a sufficient period (typically 24-48 hours) to allow the solution to reach equilibrium.

Phase Separation: Centrifuge the vials at high speed to pellet the undissolved solid.

Sample Collection: Carefully withdraw an aliquot of the clear supernatant without disturbing

the solid pellet. For further clarification, the collected supernatant can be filtered through a

0.22 µm syringe filter.

Quantification: Determine the concentration of BS2G disodium salt in the clarified

supernatant using a suitable analytical method.

UV-Vis Spectrophotometry: Measure the absorbance at a predetermined wavelength (e.g.,

260 nm, characteristic of the NHS ester leaving group) and calculate the concentration

using a standard curve.
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HPLC: Use a validated HPLC method with a suitable standard curve for more precise

quantification.

Data Analysis: Express the solubility in mg/mL or Molarity (M).

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the aqueous solubility of BS2G disodium salt.

General Workflow for Protein Crosslinking with BS2G
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Caption: General workflow for a protein crosslinking experiment using BS2G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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